Cas no 1311587-38-8 (N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide
• CAS No: 1311587-38-8
• MF: C₁₃H₁₉N₃OS
• MW: 265.37446141243
• CID: 6251493
• PubChem ID: 53576193
• Update Time: 2025-10-30

N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide
• EN300-26686065
• 1311587-38-8
• AKOS032989326
• Z1024079866
• CHEMBL3464522

• Inchi： 1S/C13H19N3OS/c1-4-13-16-11(8-18-13)6-12(17)15-10(7-14)5-9(2)3/h8-10H,4-6H2,1-3H3,(H,15,17)
• InChI Key： UPGCUVSOCXILEO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC(C#N)CC(C)C)=O)N=C1CC

Computed Properties

• Exact Mass: 265.12488341g/mol
• Monoisotopic Mass: 265.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94Ų

Additional information on N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide

Introduction to N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide (CAS No. 1311587-38-8)

N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1311587-38-8, has garnered attention due to its unique structural properties and potential biological activities. The molecule features a combination of functional groups that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The structural composition of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide includes a cyano group, a methylbutyl chain, and an acetamide moiety attached to a thiazole ring. The thiazole ring is particularly noteworthy as it is a common scaffold in many bioactive molecules, known for its role in various biological processes. The presence of the 1-cyano-3-methylbutyl side chain adds to the complexity of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific modification of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide may enhance its interaction with biological targets, making it a promising candidate for further exploration.

The compound's potential applications extend to the development of novel therapeutic agents. Researchers are increasingly focusing on designing molecules that can modulate specific biological pathways implicated in various diseases. The unique structural features of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide suggest that it could serve as a lead compound for the synthesis of new drugs targeting conditions such as cancer, neurodegenerative disorders, and infectious diseases.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in drug design. By understanding how different functional groups contribute to the biological activity of a molecule, scientists can optimize its properties for better efficacy and reduced toxicity. The combination of the cyano group, methylbutyl chain, and thiazole ring in N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide provides a rich framework for such investigations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the necessary functional groups while maintaining the stability of the molecule. The use of modern analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) helps in confirming the structural integrity of the synthesized compound.

In addition to its pharmaceutical potential, N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-ytl)acetamide may also find applications in agrochemicals and material science. The unique chemical properties of this compound make it suitable for use as an intermediate in the synthesis of other bioactive molecules with diverse applications.

The ongoing research into N-(1-cyano-3-methylbutyl)-2-(2-etlhy-lthzol -4-ytl)acetamide is part of a broader effort to discover and develop new chemical entities that can address unmet medical needs. Collaborative efforts between academia and industry are essential in translating laboratory findings into tangible therapeutic solutions. The compound's potential underscores the importance of continued investment in chemical research and innovation.

The future prospects for N-(1-cyano -3-methul-butul strong >)- 2 - ( 2 - ethul - l , 3 - thzozl - 4 - ytl ) acetam ide are promising, with further studies expected to uncover new applications and mechanisms of action. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that can interact with these systems in meaningful ways. The compound represents a testament to the power of chemical innovation in addressing complex challenges in medicine and beyond.